Molecular nitrogen;molecular oxygen
Overview
Description
Air is a mixture of gases making up the earth's atmosphere, consisting mainly of nitrogen, oxygen, argon, and carbon dioxide.
Scientific Research Applications
Catalyst Development
Molecular nitrogen and oxygen are pivotal in the development of catalysts. Pyrolyzed metal–nitrogen–carbon (M–N–C) materials are recognized as sustainable catalysts for the oxygen reduction reaction (ORR), critical in fuel cells. The advancement in these catalysts, particularly in automotive fuel cell stacks, is notable. Understanding the nature and intrinsic activity of active sites, especially through model catalysts comprising MNxCy moieties, has been a significant focus. Recent methods show promise in enumerating the number of electrochemically accessible active sites in these materials, aiding in the activity analysis (Li & Jaouen, 2018).
Pest Control in Agriculture
Nitrogen treatment serves as an eco-friendly alternative to chemical pest control, primarily in stored product protection. Research delves into the optimal oxygen levels and exposure durations for effective pest control. Variables like temperature, relative humidity, and different insect species' susceptibility to nitrogen treatment have been extensively studied. Nitrogen treatment's role in Integrated Pest Management (IPM) strategies is emphasized, offering a sustainable approach to pest control (Athanassiou & Sakka, 2022).
Immunological Defense
Reactive oxygen and nitrogen intermediates (ROI and RNI) play a crucial role in mammalian immunity. Insights from knock-out mice have elucidated the nonredundant yet mutually redundant roles of phagocyte oxidase and inducible nitric oxide synthase in host defense. Understanding microbial resistance to RNI is vital in diseases like tuberculosis, emphasizing the dynamic balance between host and pathogen where RNI is significantly involved (Nathan & Shiloh, 2000).
Waste Water Treatment
Oxygenic denitrification (O2DN) emerges as a novel biological nitrogen removal (BNR) process, addressing the greenhouse gas emission issue of canonical denitrification (CDN). O2DN simplifies the denitrification process, reducing nitrous oxide, a potent greenhouse gas. Despite being a nascent field, the potential applications in wastewater treatment are promising, calling for further research, especially in integrated processes and quantitative assessment in natural habitats and engineered systems (He et al., 2018).
Properties
CAS No. |
37291-87-5 |
---|---|
Molecular Formula |
N2O2 |
Molecular Weight |
60.013 g/mol |
IUPAC Name |
molecular nitrogen;molecular oxygen |
InChI |
InChI=1S/N2.O2/c2*1-2 |
InChI Key |
DOTMOQHOJINYBL-UHFFFAOYSA-N |
SMILES |
N#N.O=O |
Canonical SMILES |
N#N.O=O |
Synonyms |
gas hypoxic mixture (nitrogen with oxygen) GHM 10 GHM 8 GHM-10 GHM-8 hypoxic gas mixture nitrox |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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